1-(5-Phenyl-2-pyrimidinyl)piperazine

• Molecular Formula: C14H16N4
• Molecular Weight: 240.30 g/mol
• IUPAC Name: 5-phenyl-2-piperazin-1-ylpyrimidine
• InChI: InChI=1S/C14H16N4/c1-2-4-12(5-3-1)13-10-16-14(17-11-13)18-8-6-15-7-9-18/h1-5,10-11,15H,6-9H2
• InChI Key: NHCVCAKFMFSAQC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NC=C(C=N2)C3=CC=CC=C3

Description

1-(5-Phenyl-2-pyrimidinyl)piperazine is a useful research compound. Its molecular formula is C14H16N4 and its molecular weight is 240.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.04 mol of ethyl 1-(5-phenyl-2-pyrimidinyl)-4-piperazinecarboxylate are boiled under reflux with 0.78 mol of KOH in 400 ml of C2H5OH and 40 ml of H2O under N2 protective gas for 15 hours. The mixture is evaporated to dryness, water is added and the residue is taken up in CH2Cl2. After washing with water, the organic phase is separated off and evaporated to dryness, whereupon the amine is obtained as crystals.